Cas no 58068-80-7 (1-(1H-Benzotriazol-1-yl)-1-octanone)

• Product Name: 1-(1H-Benzotriazol-1-yl)-1-octanone
• CAS No: 58068-80-7
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• MDL: MFCD00690106
• CID: 948001
• PubChem ID: 3104784
• Update Time: 2025-09-27

1-(1H-Benzotriazol-1-yl)-1-octanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Benzo[d][1,2,3]triazol-1-yl)octan-1-one
• 1-(benzotriazol-1-yl)octan-1-one
• 1-OCTANOYL BENZOTRIAZOLE
• 1-(n-octanoyl)benzotriazole
• 1-Benzotriazol-1-yl-octan-1-one
• N-OCTANOYL BENZOTRIAZOLE
• N-Octanoylbenzotriazole
• 1-Octanoylbenzotriazole
• BAS 00397221
• 1-Octanoyl-1H-benzotriazole
• EBD209651
• 8584AB
• 1-(1H-Benzotriazol-1-yl)octan-1-one
• AK104516
• AX8238724
• ST24036984
• AKOS000741911
• DS-4234
• 1-(1H-Benzotriazol-1-yl)-1-octanone
• CS-0152292
• SCHEMBL534984
• A869532
• MFCD00690106
• 58068-80-7
• DB-328338
• F11447
• DTXSID70389273
• 1-Octanoylbenzotriazole; N-Octanoylbenzotriazole; 1-(1-Oxooctyl)-1H-benzotriazole

• MDL： MFCD00690106
• Inchi： 1S/C14H19N3O/c1-2-3-4-5-6-11-14(18)17-13-10-8-7-9-12(13)15-16-17/h7-10H,2-6,11H2,1H3
• InChI Key： QIYQQEDMCSJOAC-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 245.15300
• Monoisotopic Mass: 245.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8
• XLogP3: 4

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 379.3°C at 760 mmHg
• Flash Point: 183.2°C
• Refractive Index: 1.582
• Solubility: Almost insoluble (0.037 g/l) (25 º C),
• PSA: 47.78000
• LogP: 3.43200